Cas no 101080-10-8 (1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
• CAS No: 101080-10-8
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 124461
• PubChem ID: 45089977
• Update Time: 2025-04-18

1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-4-methyl-, methyl ester
• 1H-Pyrazole-3-carboxylicacid,4,5-dihydro-4-methyl-,methylester(9CI)
• SCHEMBL14007321
• 101080-10-8
• Methyl 4-methyl-4,5-dihydro-1H-pyrazole-3-carboxylate
• 1h-pyrazole-3-carboxylic acid,4,5-dihydro-4-methyl-,methyl ester

• Inchi： 1S/C6H10N2O2/c1-4-3-7-8-5(4)6(9)10-2/h4,7H,3H2,1-2H3
• InChI Key： FGOLYLBOTIUDEP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)CNN=1)=O

Computed Properties

• Exact Mass: 142.074
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 50.69000
• LogP: -0.48090